Cas no 1879800-27-7 (1-(Azonan-1-YL)ethanone)

• Product Name: 1-(Azonan-1-YL)ethanone
• CAS No: 1879800-27-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5984750
• PubChem ID: 45086471
• Update Time: 2025-07-09

1-(Azonan-1-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(azonan-1-yl)ethan-1-one
• EN300-4996149
• 1879800-27-7
• SCHEMBL19046575
• 1-(AZONAN-1-YL)ETHANONE
• 1-(Azonan-1-YL)ethanone

• Inchi： 1S/C10H19NO/c1-10(12)11-8-6-4-2-3-5-7-9-11/h2-9H2,1H3
• InChI Key： IEYTZADBROFDGV-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCCCCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(Azonan-1-YL)ethanone

1-(Azonan-1-YL)ethanone (CAS No. 1879800-27-7): A Comprehensive Overview of Properties and Applications

The chemical compound 1-(Azonan-1-YL)ethanone (CAS No. 1879800-27-7) is an intriguing organic molecule that has garnered attention in both academic and industrial research. This compound, characterized by its unique azonane ring structure, serves as a valuable intermediate in synthetic chemistry. Its molecular formula and structural features make it particularly useful in the development of novel materials and bioactive molecules.

One of the most notable aspects of 1-(Azonan-1-YL)ethanone is its role in pharmaceutical research. Researchers have explored its potential as a building block for drug candidates, particularly in the design of central nervous system (CNS) therapeutics. The azonane moiety, a nine-membered nitrogen-containing ring, contributes to the compound's ability to interact with biological targets, making it a subject of interest in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(Azonan-1-YL)ethanone has found use in material science. Its structural versatility allows it to be incorporated into polymers and coatings, where it can enhance properties such as thermal stability and solubility. Recent studies have highlighted its potential in advanced material formulations, particularly in the development of high-performance polymers for industrial applications.

The synthesis of 1-(Azonan-1-YL)ethanone typically involves multi-step organic reactions, with a focus on achieving high purity and yield. Researchers have optimized protocols to ensure efficient production, making it accessible for both laboratory-scale experiments and larger-scale industrial processes. The compound's stability under various conditions further adds to its practicality in synthetic workflows.

From an environmental and safety perspective, 1-(Azonan-1-YL)ethanone is generally considered to have a favorable profile when handled according to standard laboratory practices. Its low volatility and moderate solubility in water contribute to its ease of use in research settings. However, as with any chemical compound, proper handling and disposal procedures are essential to ensure safety and compliance with regulatory guidelines.

The market for 1-(Azonan-1-YL)ethanone has seen steady growth, driven by increasing demand from the pharmaceutical and material science sectors. Suppliers and manufacturers have responded by improving production techniques and expanding availability. This trend is expected to continue as new applications for the compound are discovered and developed.

Looking ahead, the future of 1-(Azonan-1-YL)ethanone appears promising. Ongoing research into its properties and potential uses is likely to uncover additional applications, further solidifying its position as a valuable tool in chemical synthesis. For researchers and industry professionals alike, staying informed about the latest developments related to this compound is essential for leveraging its full potential.